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Compound of Interest

Compound Name: Benzyl valerate

Cat. No.: B082272 Get Quote

An In-depth Technical Guide to Benzyl Valerate: Safety Data and Handling Protocols

This guide provides comprehensive safety information and handling procedures for benzyl
valerate, intended for researchers, scientists, and professionals in drug development. The

following sections detail the substance's properties, associated hazards, and essential

precautions for safe laboratory and industrial use.

Chemical and Physical Properties
Benzyl valerate is a colorless liquid known for its fruity, floral aroma.[1][2] A summary of its key

physical and chemical properties is presented below for easy reference.
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Property Value Source(s)

CAS Number 10361-39-4 [2][3]

Molecular Formula C12H16O2 [3][4]

Molecular Weight 192.25 g/mol [5][6]

Appearance Colorless clear liquid [1][2]

Odor Fruity, floral, apple skin [1]

Boiling Point 250 °C; 64 °C @ 15 Torr [2][3]

Density 0.990 - 0.996 g/mL @ 25 °C [1]

Flash Point > 100 °C (> 212 °F) [1][7]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[2]

Refractive Index 1.487 - 1.493 @ 20 °C [1]

Hazard Identification and Toxicology
Benzyl valerate is classified as an irritant and may cause sensitization upon skin contact.[1]

While some sources state it does not meet GHS hazard criteria, others, particularly for the

closely related isomer benzyl isovalerate, indicate several hazards.[5][8] It is prudent to handle

the chemical with appropriate caution.

GHS Hazard Statements:[5][9]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.

H312: Harmful in contact with skin.
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H332: Harmful if inhaled.

The diagram below illustrates the primary GHS hazard classifications associated with benzyl
valerate and its isomers.

GHS Hazard Classifications
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Caption: Key GHS hazard statements for Benzyl Valerate.

Toxicological Data: Quantitative toxicity data for benzyl valerate is limited; however, data for its

isomer, benzyl isovalerate, is available and provides a useful reference point.

Test Species Route Value Source(s)

LD50 Rat Oral > 5000 mg/kg [5]

LD50 Rabbit Dermal > 5000 mg/kg [7]
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Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid breathing vapors, mists, or gas.[4][5]

Prevent contact with skin, eyes, and clothing.[4][5]

Ground all equipment during transfer to prevent electrostatic charges.[4]

Keep the substance away from heat, sparks, and open flames.[7]

Wash hands thoroughly after handling.[10]

Storage:

Store in a tightly closed container.[5]

Keep in a cool, dry, and well-ventilated place.[7]

Porous materials like rags wetted with benzyl valerate may be susceptible to spontaneous

combustion.[4]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are essential to prevent exposure.
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Control Specification Source(s)

Engineering Controls

Use in a chemical fume hood.

Ensure eyewash stations and

safety showers are accessible.

[5]

Eye/Face Protection
Wear chemical safety goggles

or a face shield.
[11]

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber) and protective

clothing to prevent skin

contact.

[6]

Respiratory Protection

If ventilation is inadequate or

vapors are generated, use an

approved respirator. For

emergencies, a self-contained

breathing apparatus (SCBA) is

required.

[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure. The following

workflow outlines the recommended steps.
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Exposure Event

First Aid Response

Medical Assessment

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse with water for 15+ min.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Assess Symptoms
(Irritation, difficulty breathing, etc.)

Seek Immediate
Medical Attention

If symptoms persist or are severe

Click to download full resolution via product page

Caption: Decision workflow for first aid after exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[5][7]

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. If irritation develops or persists, seek medical attention.[5][6]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen

and seek medical attention.[5][6][12]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[5][6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray or mist, alcohol-resistant foam, dry chemical

powder, or carbon dioxide.[5][6][7][13]

Specific Hazards: The substance is combustible and containers may explode when heated.

Combustion produces toxic fumes, including carbon oxides.[4]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[5][7] Use water mist to cool closed containers.[7]

Accidental Release: The following diagram outlines a systematic approach to managing a

chemical spill.
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Initial Response

Containment & Cleanup

Final Steps

Spill Detected

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill with inert material
(e.g., sand, vermiculite)

Collect absorbed material into a
suitable, closed container for disposal

Clean spill area with soap and water

Dispose of waste according to
local/national regulations
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Caption: Logical workflow for handling an accidental release.
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Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (PPE), including respiratory protection, gloves, and safety

goggles.[4][5]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[6]

Containment and Cleanup: Remove all sources of ignition. Absorb the spill using an inert

material such as sand, earth, or vermiculite. Collect the absorbed material into a suitable

container for proper disposal.[5] After material pickup is complete, ventilate the area and

wash the spill site.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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